Cas no 157665-52-6 (tert-butyl 3-fluoro-4-nitrobenzoate)

• Product Name: tert-butyl 3-fluoro-4-nitrobenzoate
• CAS No: 157665-52-6
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 107836
• PubChem ID: 10444351
• Update Time: 2025-10-31

tert-butyl 3-fluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-fluoro-4-nitro-, 1,1-dimethylethyl ester
• tert-butyl 3-fluoro-4-nitrobenzoate
• MFCD08703397
• TERT-BUTYL3-FLUORO-4-NITROBENZOATE
• CS-0127791
• AKOS013153176
• A1-06556
• EN300-120335
• Benzoic acid, 3-fluoro-4-nitro-, 1,1-dimethylethyl ester
• CXQXHHIIMBWMCH-UHFFFAOYSA-N
• D96466
• FT-0746069
• 157665-52-6
• SY325356
• DTXSID00440043
• 3-fluoro-4-nitro-benzoic acid tert-butyl ester
• SCHEMBL357203
• BS-49259
• DA-09828

• MDL： MFCD08703397
• Inchi： 1S/C11H12FNO4/c1-11(2,3)17-10(14)7-4-5-9(13(15)16)8(12)6-7/h4-6H,1-3H3
• InChI Key： CXQXHHIIMBWMCH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07506
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on tert-butyl 3-fluoro-4-nitrobenzoate

tert-butyl 3-fluoro-4-nitrobenzoate (CAS No. 157665-52-6): A Comprehensive Overview

The compound tert-butyl 3-fluoro-4-nitrobenzoate (CAS No. 157665-52-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a fluoro-substituted nitrobenzoate moiety. The tert-butyl group serves as an electron-donating substituent, while the fluoro and nitro groups introduce electron-withdrawing effects, creating a balance that makes this compound versatile for different chemical reactions and applications.

Recent studies have highlighted the importance of tert-butyl 3-fluoro-4-nitrobenzoate in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its potential as a precursor for synthesizing organic semiconductors, where its electronic properties play a crucial role in enhancing device performance. The compound's ability to undergo various functionalization reactions has made it a valuable building block in organic synthesis.

In terms of synthesis, tert-butyl 3-fluoro-4-nitrobenzoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution or Friedel-Crafts acylation. The introduction of the tert-butyl group is often achieved via alkylation or acylation reactions, while the fluoro and nitro groups are introduced through electrophilic substitution. These reactions are optimized to ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

The physical properties of tert-butyl 3-fluoro-4-nitrobenzoate are well-documented, with a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical processes. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of tert-butyl 3-fluoro-4-nitrobenzoate is in drug discovery. Its structure allows for easy modification to create bioactive molecules with potential therapeutic effects. For instance, researchers have investigated its derivatives as candidates for anti-cancer drugs, leveraging the compound's ability to interact with specific biological targets. The introduction of the fluoro group enhances lipophilicity, while the nitro group provides redox properties that are advantageous in pharmacological applications.

In addition to its role in drug discovery, tert-butyl 3-fluoro-4-nitrobenzoate has found applications in polymer chemistry. Its ability to act as a monomer or crosslinking agent has led to the development of novel polymeric materials with improved mechanical and thermal properties. Recent advancements in polymer synthesis have utilized this compound to create materials with enhanced durability and resistance to environmental factors.

The environmental impact of tert-butyl 3-fluoro-4-nitrobenzoate has also been a topic of interest among researchers. Studies have shown that the compound undergoes biodegradation under specific conditions, making it less persistent in the environment compared to other similar compounds. This characteristic is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, tert-butyl 3-fluoro-4-nitrobenzoate (CAS No. 157665-52-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with its versatile reactivity and stability, positions it as an essential component in modern chemical research and industrial processes. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.